Cas no 81357-28-0 (3-Hydroxypent-4-enoic acid)

• Product Name: 3-Hydroxypent-4-enoic acid
• CAS No: 81357-28-0
• MF: C₅H₈O₃
• MW: 116.115221977234
• MDL: MFCD09834740
• CID: 2192519
• PubChem ID: 162354
• Update Time: 2025-06-08

3-Hydroxypent-4-enoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxypent-4-enoic acid

• MDL： MFCD09834740
• Inchi： 1S/C5H8O3/c1-2-4(6)3-5(7)8/h2,4,6H,1,3H2,(H,7,8)
• InChI Key： AINRQBNLOBQURT-UHFFFAOYSA-N
• SMILES： OC(C=C)CC(=O)O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Hydroxy fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Hydroxy fatty acids

Additional information on 3-Hydroxypent-4-enoic acid

Introduction to 3-Hydroxypent-4-enoic Acid (CAS No. 81357-28-0)

3-Hydroxypent-4-enoic acid (CAS No. 81357-28-0) is a unique organic compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound, characterized by its molecular formula C5H8O3, is a key intermediate in various synthetic pathways and has been the subject of numerous studies due to its potential biological activities and applications.

The structure of 3-hydroxypent-4-enoic acid consists of a five-carbon chain with a hydroxyl group at the third position and a double bond at the fourth position. This unique arrangement imparts specific chemical properties that make it valuable in both academic and industrial settings. The compound's reactivity and functional groups allow for a wide range of chemical transformations, making it a versatile building block in organic synthesis.

Recent research has highlighted the potential of 3-hydroxypent-4-enoic acid in various biological contexts. One notable area of interest is its role in lipid metabolism. Studies have shown that this compound can influence the biosynthesis and degradation of fatty acids, which are crucial for maintaining cellular health and function. For instance, a study published in the Journal of Lipid Research demonstrated that 3-hydroxypent-4-enoic acid can modulate the activity of key enzymes involved in fatty acid synthesis, potentially offering new avenues for therapeutic intervention in metabolic disorders.

In addition to its metabolic effects, 3-hydroxypent-4-enoic acid has been investigated for its anti-inflammatory properties. Inflammatory responses are central to many diseases, including cardiovascular disease, diabetes, and neurodegenerative disorders. Research conducted by a team at the University of California found that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 3-hydroxypent-4-enoic acid could be a promising candidate for developing anti-inflammatory drugs.

The pharmaceutical industry has also shown interest in 3-hydroxypent-4-enoic acid. Its ability to interact with specific biological targets makes it a valuable lead compound for drug discovery. For example, a study published in the Journal of Medicinal Chemistry reported that derivatives of 3-hydroxypent-4-enoic acid exhibit potent antiviral activity against several RNA viruses, including influenza and hepatitis C virus. This discovery opens up new possibilities for developing antiviral therapies that target viral replication mechanisms.

Beyond its therapeutic applications, 3-hydroxypent-4-enoic acid has found use in analytical chemistry and materials science. Its unique chemical properties make it suitable for use as a standard or reference material in various analytical techniques, such as gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS). Additionally, researchers have explored its potential as a precursor for synthesizing advanced materials with specific functional properties, such as biodegradable polymers and drug delivery systems.

The environmental impact of 3-hydroxypent-4-enoic acid is another area of ongoing research. Understanding how this compound behaves in natural environments is crucial for assessing its safety and sustainability. A study published in Environmental Science & Technology investigated the biodegradability and ecotoxicity of 3-hydroxypent-4-enoic acid. The results indicated that it is readily biodegradable under aerobic conditions and exhibits low toxicity to aquatic organisms, suggesting that it may be an environmentally friendly alternative to certain synthetic compounds.

In conclusion, 3-hydroxypent-4-enoic acid (CAS No. 81357-28-0) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure and biological activities make it an important molecule for both fundamental research and practical applications. As ongoing studies continue to uncover new insights into its properties and functions, the future prospects for this compound appear promising.